Cas no 6636-78-8 (2-chloropyridin-3-ol)
2-chloropyridin-3-ol structure
Product Name:2-chloropyridin-3-ol
CAS No:6636-78-8
MF:C5H4ClNO
MW:129.544360160828
MDL:MFCD00006235
CID:46919
PubChem ID:81136
Update Time:2025-04-18
2-chloropyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-hydroxypyridine
- 2-Chloro-pyridin-3-ol
- 3-pyridinol, 2-chloro-
- 2-Chlorpyridin-3-ol
- 2-cloropiridin-3-ol
- 2-chloropyridine-3-ol
- 2-chloro-3-hydroxyl pyridine
- 2-Chloro-3-pyridinol
- 2-chloropyridin-3-ol
- F0001-1768
- AKOS000431571
- UNII-VY212Q0S3J
- NSC 18469
- 2-CHLORO-3-HYDROXY PYRIDINE
- NSC18469
- HY-32833
- WLN: T6NJ BG CQ
- BB 0219900
- AM20061429
- A8956
- NS00045923
- 2-Chloro-3-hydroxypyridine, 98%
- MFCD00006235
- VY212Q0S3J
- SCHEMBL188902
- STR03887
- BRN 0002216
- CS-D0978
- 2-Chloro-3-hydroxypyridine (2-Chloro-3-pyridinol)
- DTXSID3022243
- NSC-18469
- 3-Pyridinol, 2-chloro- [
- 3-HYDROXY-2-CHLOROPYRIDINE
- CHEMBL4636200
- PB21615
- 5-21-02-00085 (Beilstein Handbook Reference)
- EINECS 229-635-3
- 2-chloro-3-hydroxy-pyridine
- PS-4577
- FT-0602427
- SY001399
- EN300-80718
- 2-chloropyridin-3-ol;2-Chloro-3-pyridinol
- Q27292085
- RSOPTYAZDFSMTN-UHFFFAOYSA-
- AC-4666
- AI3-61989
- 6636-78-8
- BP-12768
- InChI=1/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
- W-104758
- DB-020787
-
- MDL： MFCD00006235
- Inchi： 1S/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
- InChI Key： RSOPTYAZDFSMTN-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)O
- BRN： 2216
Computed Properties
- Exact Mass: 128.99800
- Monoisotopic Mass: 128.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: Slightly Beige solid
- Density: 1.2309 (rough estimate)
- Melting Point: 167.0 to 172.0 deg-C
- Boiling Point: 316.2℃ at 760 mmHg
- Flash Point: 145℃
- Refractive Index: 1.4510 (estimate)
- PSA: 33.12000
- LogP: 1.44060
2-chloropyridin-3-ol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39-S24/25
- RTECS：UU7707000
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S24/25
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
2-chloropyridin-3-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloropyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045045-1g |
2-Chloro-3-hydroxypyridine |
6636-78-8 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Alichem | A023023333-500g |
2-Chloro-3-hydroxypyridine |
6636-78-8 | 97% | 500g |
$175.18 | 2023-09-01 | |
| TRC | C381308-10mg |
2-Chloro-3-hydroxypyridine |
6636-78-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381308-50mg |
2-Chloro-3-hydroxypyridine |
6636-78-8 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381308-100mg |
2-Chloro-3-hydroxypyridine |
6636-78-8 | 100mg |
$ 80.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03512-100 G |
2-chloropyridin-3-ol |
6636-78-8 | 97% | 100g |
¥ 184.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03512-250 G |
2-chloropyridin-3-ol |
6636-78-8 | 97% | 250g |
¥ 369.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1152-25g |
2-chloropyridin-3-ol |
6636-78-8 | 98.0%(GC&T) | 25g |
￥490.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1152-10g |
2-chloropyridin-3-ol |
6636-78-8 | 98.0%(GC&T) | 10g |
￥250.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C506A-100g |
2-chloropyridin-3-ol |
6636-78-8 | 98% | 100g |
￥177.0 | 2022-05-30 |
2-chloropyridin-3-ol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6636-78-8)2-Chloro-3-hydroxypyridine
Order Number:1685078
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6636-78-8)2-Chloro-3-pyridinol
Order Number:LE2992;LE1685078
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com
2-chloropyridin-3-ol Related Literature
-
1. Novel heterocyclic systems. Part 21. Synthesis of 3-hydroxypyridine-2(1H)-selone and its application in the synthesis of 1-azaphenoxaselenine and its substituted derivativesKeith Smith,Ian Matthews,Nigel M. Hulme,Gary E. Martin J. Chem. Soc. Perkin Trans. 1 1986 2075
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Rong Zhou,Wei Wang,Zhi-jie Jiang,Kun Wang,Xue-li Zheng,Hai-yan Fu,Hua Chen,Rui-xiang Li Chem. Commun. 2014 50 6023
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3. 1,3-Dipolar character of six-membered aromatic rings. Part 44. Further examples of troponoid synthesisAlan R. Katritzky,Julie Banerji,Nicholas Dennis,Joan Ellison,Gebran J. Sabongi,Ernst-Ulrich Würthwein J. Chem. Soc. Perkin Trans. 1 1979 2528
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Xiufang Cheng,Yi Peng,Jun Wu,Guo-Jun Deng Org. Biomol. Chem. 2016 14 2819
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Mark D. Garrett,Robin Scott,Gary N. Sheldrake,Howard Dalton,Paul Goode Org. Biomol. Chem. 2006 4 2710
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:6636-78-8)2-Chloro-3-hydroxypyridine
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6636-78-8)2-Chloro-3-pyridinol
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry